Cas no 108-87-2 (Methylcyclohexane)

• Product Name: Methylcyclohexane
• CAS No: 108-87-2
• MF: C₇H₁₄
• MW: 98.186062335968
• MDL: MFCD00001497
• CID: 35528
• Update Time: 2025-06-11

Methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Methylcyclohexane
• Methylcyclohexane-d14
• Methylcyclohexane [for Spectrophotometry]
• Methylcyclohexane [for HPLC Solvent]
• METHYL CYCLOHEXANE GC STANDARD
• Methylcyclohexaneneat
• Cyclohexylmethane
• Hexahydrotoluene
• Hexahydroxytoluene
• Metylocykloheksan
• NSC 9391
• Sextone B
• Toluene hexahydride
• Toluene, hexahydro-
• Toluenehexahydride
• UN 2296
• Methylcyclohexane in dimethyl sulfoxide
• MCH
• Methylcyclohex
• heptanaphthene
• Thiolite HAT 1
• hexahydro-toluen
• hexahydrodoluene
• Cyclohxylmethane
• methyl-cyclohexan
• sextoneb
• Hexahydrotoluene,99%, SuperDry, Water≤50 ppm (by K.F.)
• Hexahydrotoluene, 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)

• MDL： MFCD00001497
• Inchi： 1S/C7H14/c1-7-5-3-2-4-6-7/h7H,2-6H2,1H3
• InChI Key： UAEPNZWRGJTJPN-UHFFFAOYSA-N
• SMILES： CC1CCCCC1
• BRN： 505972

Computed Properties

• Exact Mass: 98.10962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid with aromatic fragrance. [1]
• Density: 0.77 g/mL at 25 °C(lit.)
• Melting Point: -127°C(lit.)
• Boiling Point: 100°C
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: n20/D 1.422(lit.)
• Solubility: 0.014g/l
• Water Partition Coefficient: 0.1 g/L (20 ºC)
• Stability/Shelf Life: Stable. Very flammable. Incompatible with strong oxidizing agents.
• PSA: 0
• LogP: 2.58660
• Merck: 6047
• Vapor Pressure: 37 mmHg ( 20 °C)
  83.2 mmHg ( 37.7 °C)
• FEMA: 3537
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in ethanol, diethyl ether, acetone, benzene, petroleum ether, carbon tetrachloride, etc. [15]

Methylcyclohexane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H411
• Warning Statement： P210,P261,P273,P301+P310,P331
• Hazardous Material transportation number：UN 2296
• WGK Germany：2
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 9-16-33-61-62
• FLUKA BRAND F CODES：3-10
• RTECS：GV6125000
• Hazardous Material Identification：
• Risk Phrases：R11;R38;R51/53;R65;R67
• Safety Term：S16;S33;S61;S62;S9
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.1-6.7%(V)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Solvents

Additional information on Methylcyclohexane

Methylcyclohexane (CAS No. 108-87-2): Chemical Properties, Applications, and Recent Research Developments

Methylcyclohexane, chemically identified by the CAS number 108-87-2, is a significant organic compound widely recognized for its utility in various industrial and scientific applications. As a derivative of cyclohexane, it features a methyl group attached to a cyclohexane ring, which imparts unique chemical properties and reactivity. This introduction delves into the compound's structural characteristics, physicochemical properties, industrial uses, and the latest research advancements that highlight its growing importance in modern chemistry.

The molecular structure of Methylcyclohexane consists of a six-membered carbon ring with one methyl group substituent. This configuration results in a molecule that is both rigid and flexible, making it a valuable intermediate in organic synthesis. The presence of the methyl group enhances its solubility in nonpolar solvents and influences its boiling point and reactivity compared to its parent compound, cyclohexane. The compound's symmetry also contributes to its stability, which is crucial for applications involving high temperatures or prolonged storage.

Physicochemical properties of Methylcyclohexane are well-documented and play a pivotal role in its industrial applications. It exhibits a boiling point of approximately 110°C, which is higher than that of cyclohexane due to the increased van der Waals forces induced by the methyl group. This property makes it an effective solvent for various organic reactions and a component in fuel mixtures. Additionally, its low polarity and high volatility allow it to be used as an additive in liquid crystals and as a precursor in the synthesis of more complex molecules.

In industrial settings, Methylcyclohexane finds extensive use as a reaction solvent and intermediate in the production of fine chemicals. Its ability to dissolve a wide range of organic compounds without significant degradation makes it indispensable in pharmaceutical synthesis. Recent advancements in green chemistry have also highlighted its potential as an eco-friendly solvent alternative to traditional solvents like dichloromethane or tetrahydrofuran. Researchers are exploring its use in catalytic processes that minimize waste generation and energy consumption.

The pharmaceutical industry has been particularly interested in Methylcyclohexane due to its role as a building block for synthesizing active pharmaceutical ingredients (APIs). Its structural framework can be modified to produce derivatives with specific biological activities. For instance, researchers have utilized Methylcyclohexane-based compounds in the development of novel anti-inflammatory agents and central nervous system (CNS) drugs. The compound's stability under various reaction conditions makes it an ideal candidate for multi-step syntheses that require harsh reagents or elevated temperatures.

Recent research has also explored the applications of Methylcyclohexane in material science. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for high-performance coatings and adhesives. Additionally, studies have shown that Methylcyclohexane can act as a dopant in liquid crystal displays (LCDs), improving display clarity and response time. These findings underscore the compound's versatility beyond traditional chemical applications.

The environmental impact of using Methylcyclohexane has been another focus of recent studies. Unlike some hazardous solvents, Methylcyclohexane is biodegradable and has low toxicity profiles when handled properly. Efforts are underway to develop more sustainable methods for its production and disposal to align with global environmental regulations. Researchers are investigating biocatalytic routes that reduce reliance on fossil fuels while maintaining high yields of pure Methylcyclohexane.

In conclusion, Methylcyclohexane (CAS No. 108-87-2) remains a vital compound with broad applications across multiple industries. Its unique chemical properties make it an excellent solvent, intermediate, and precursor for synthesizing complex molecules. The latest research highlights its growing role in pharmaceuticals, materials science, and green chemistry initiatives aimed at reducing environmental impact. As scientific understanding continues to evolve, new applications for this versatile compound are likely to emerge, further solidifying its importance in modern chemistry.